(S)-3-Isopropylisoindolin-1-one

• CAS No.: 126186-86-5
• Molecular Formula: C11H13NO
• Molecular Weight: 175.231
• IUPAC Name: (3S)-3-propan-2-yl-2,3-dihydroisoindol-1-one
• InChI: InChI=1S/C11H13NO/c1-7(2)10-8-5-3-4-6-9(8)11(13)12-10/h3-7,10H,1-2H3,(H,12,13)/t10-/m0/s1
• InChI Key: PGUXFHVBRYSFMC-JTQLQIEISA-N
• SMILES: CC(C)C1C2=CC=CC=C2C(=O)N1
• Synonyms: 1H-Isoindol-1-one,2,3-dihydro-3-(1-methylethyl)-,(S)-(9CI)

Description

(S)-3-Isopropylisoindolin-1-one (CAS 126186-86-5) is a chiral lactam building block of significant interest in medicinal chemistry and organic synthesis. It features an isoindolinone scaffold, a privileged structure found in numerous biologically active compounds and pharmaceuticals . This single enantiomer, characterized by its isopropyl substituent at the 3-position, is particularly valuable for constructing stereochemically defined molecules. The core isoindolinone structure is recognized for its diverse pharmacological properties, serving as a key scaffold in compounds with documented anti-ischemic , antiarrhythmic , antipsychotic, and anxiolytic activities . Researchers utilize this chiral synthon in the development of potential therapeutic agents, leveraging its ability to contribute to central nervous system (CNS) drug candidates and other biologically relevant molecules . Its application extends to asymmetric synthesis, where it can be employed in metal-catalyzed reactions, such as the Ni(II)-promoted amidoalkylation for the creation of complex 3-substituted isoindolinone libraries . The compound is supplied with guaranteed high purity and stability for research applications. This product is intended for laboratory research purposes only and is strictly not for diagnostic, therapeutic, or personal use.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison of (S)-3-Isopropylisoindolin-1-one with Analogs

CAS No.	Compound Name	Substituent Position/Group	Similarity Score	Key Properties (Inferred from Structure)
104618-31-7	(S)-3-Isopropylisoindolin-1-one	3-isopropyl	N/A	Hydrophobic, chiral center
883-44-3	2-(3-Hydroxypropyl)isoindoline-1,3-dione	2-(3-hydroxypropyl)	0.84	Higher polarity, potential H-bond donor
3891-07-4	2-(2-Hydroxyethyl)isoindoline-1,3-dione	2-(2-hydroxyethyl)	0.78	Moderate solubility, reactive hydroxyl
118-29-6	2-(Hydroxymethyl)isoindoline-1,3-dione	2-(hydroxymethyl)	0.78	Increased hydrophilicity, smaller substituent
1344701-44-5	6-Hydroxy-2-methylisoindolin-1-one	6-hydroxy, 2-methyl	0.73	Steric hindrance, dual substituent effects

Key Observations:

Substituent Hydrophobicity vs. Polarity :

• The isopropyl group in (S)-3-Isopropylisoindolin-1-one introduces significant hydrophobicity compared to the hydroxyl-bearing analogs (e.g., 883-44-3, 3891-07-4). This may enhance membrane permeability but reduce aqueous solubility .
• Hydroxypropyl and hydroxymethyl substituents (CAS 883-44-3, 118-29-6) increase polarity, making these compounds more suitable for applications requiring solubility in polar solvents or interaction with hydrophilic targets.

Steric and Stereochemical Effects :

• The chiral isopropyl group in (S)-3-Isopropylisoindolin-1-one could lead to enantiomer-specific biological activity, a critical factor in drug design. In contrast, compounds like 1344701-44-5 lack chirality but exhibit steric hindrance from the 2-methyl and 6-hydroxy groups .

Similarity Scores :

• The highest similarity (0.84) is observed with 2-(3-Hydroxypropyl)isoindoline-1,3-dione (CAS 883-44-3), likely due to comparable substituent chain length. Lower scores for 1344701-44-5 (0.73) reflect divergent substitution patterns (6-hydroxy vs. 3-isopropyl) .

Preparation Methods

Sulfinylimine Formation and Alkylation

The most stereoselective route involves the use of (S)-tert-butylsulfinamide as a chiral auxiliary. Starting from 2-(tert-butylsulfinyl)isoindolin-1-one (2) , the protocol proceeds via a two-step sequence:

• Sulfinylimine Formation : Treatment of 2 with sodium hydride (NaH) and hexamethylphosphoramide (HMPA) generates a reactive enolate, which undergoes alkylation with isopropyl iodide at -78°C.

• Diastereoselective Control : The tert-butylsulfinyl group induces high facial selectivity, yielding (S)-3-isopropylisoindolin-1-one with a diastereomeric ratio (dr) of 98:2. The reaction is quenched with saturated NH$_4$Cl, and the product is purified via column chromatography (hexane/ethyl acetate, 5:1 v/v) to achieve 89% yield.

Key Data:

Parameter	Value
Diastereomeric Ratio (dr)	98:2
Yield	89%
Purification	Column Chromatography

Safety Note : HMPA, a critical reagent for enolate stabilization, is highly toxic and requires stringent handling protocols.

General Alkylation Procedure for 3-Substituted Isoindolinones

Base-Mediated Alkylation

An alternative method employs 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) in dimethylformamide (DMF) to facilitate alkylation of isoindolinone precursors. For example:

• Reaction Setup : A mixture of 2-bromo-isoindolin-1-one and isopropyl iodide is heated with DBU (3 equiv.) in DMF at 80°C.

• Scalability : This method achieves 97% yield on a multigram scale, demonstrating robustness for industrial applications.

Key Data:

Parameter	Value
Yield (Small Scale)	88%
Yield (Large Scale)	97%
Purification	Column Chromatography

Characterization :

• $^1$H NMR (500 MHz, CDCl$_3$): δ 7.77 (d, J = 7.5 Hz, 1H), 3.67 (m, 1H), 1.56 (d, J = 6.8 Hz, 6H).

• $^{13}$C NMR (126 MHz, CDCl$_3$): δ 167.3 (C=O), 44.6 (CH$_2$), 25.5 (CH(CH$_3$)$_2$).

Comparative Analysis of Methodologies

Stereochemical Outcomes

The asymmetric route (Method 1) provides enantiomerically pure (S)-3-isopropylisoindolin-1-one, whereas Method 2 yields racemic material unless resolved chromatographically.

Practical Considerations

• Toxicity : Method 1 requires hazardous reagents (HMPA), complicating large-scale use.

• Scalability : Method 2’s high yield (97%) and minimal purification make it preferable for industrial synthesis .

Q & A

Q. How can researchers optimize the synthesis yield of (S)-3-Isopropylisoindolin-1-one while maintaining enantiomeric purity?

Methodological Answer: Synthesis optimization involves systematic variation of reaction parameters such as temperature, solvent, and catalyst loading. For example, starting with isoindolinone precursors (e.g., 6-chloroisoindolin-1-one derivatives ), researchers can substitute the chlorinated position with isopropylamine under reflux conditions. Enantiomeric purity can be preserved using chiral catalysts (e.g., asymmetric hydrogenation) or resolved post-synthesis via chiral HPLC. Key steps include:

• Monitoring reaction progress with TLC or NMR.
• Employing polar aprotic solvents (e.g., DMF) to enhance nucleophilic substitution .
• Purifying intermediates via column chromatography to minimize racemization.

Q. What spectroscopic and chromatographic techniques are essential for characterizing (S)-3-Isopropylisoindolin-1-one?

Methodological Answer: Characterization requires a multi-technique approach:

• NMR Spectroscopy : $^1$H and $^13$C NMR to confirm the bicyclic isoindolinone framework and isopropyl substituent .
• Chiral HPLC : To verify enantiomeric excess (e.g., using a Chiralpak® column with hexane/isopropanol mobile phase).
• Mass Spectrometry (HRMS) : For exact mass determination and molecular formula validation.
• X-ray Crystallography (if crystalline): To resolve stereochemistry and bond angles .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to elucidate the pharmacological relevance of (S)-3-Isopropylisoindolin-1-one?

Methodological Answer: SAR studies should focus on modifying the isoindolinone core and substituents while evaluating bioactivity. For example:

• Substituent Variation : Replace the isopropyl group with bulkier (e.g., tert-butyl) or polar (e.g., hydroxyl) groups to assess steric/electronic effects .
• Biological Assays : Test derivatives against target enzymes (e.g., kinases) using fluorescence-based assays or SPR binding studies.
• Computational Modeling : Perform docking simulations (e.g., AutoDock Vina) to predict binding affinities and compare with experimental IC$_{50}$ values .

Q. What strategies are effective in resolving contradictions between computational predictions and experimental bioactivity data for (S)-3-Isopropylisoindolin-1-one?

Methodological Answer: Contradictions often arise from force field inaccuracies or solvent effects. To address this:

• Re-optimize Parameters : Use higher-level DFT calculations (e.g., B3LYP/6-311+G(d,p)) to refine molecular geometries .
• Solvent Correction : Apply implicit solvent models (e.g., COSMO-RS) to account for solvation effects in docking studies.
• Experimental Validation : Conduct isothermal titration calorimetry (ITC) to measure binding thermodynamics and reconcile with computational data .

Q. How should researchers design enantiomer-specific pharmacological studies for (S)-3-Isopropylisoindolin-1-one?

Methodological Answer:

• Chiral Separation : Use preparative chiral HPLC to isolate (S)- and (R)-enantiomers .
• In Vitro Testing : Compare enantiomers in cell-based assays (e.g., cytotoxicity, enzyme inhibition) to identify stereospecific effects.
• Pharmacokinetics : Assess metabolic stability (e.g., liver microsome assays) and plasma protein binding for each enantiomer .

Data Analysis and Experimental Design

Q. What statistical approaches are recommended for analyzing dose-response data in studies involving (S)-3-Isopropylisoindolin-1-one?

Methodological Answer:

• Nonlinear Regression : Fit dose-response curves using the Hill equation to determine EC$_{50}$/IC$_{50}$ values and Hill coefficients.
• ANOVA with Post Hoc Tests : Compare multiple treatment groups (e.g., Tukey’s test) to assess significance.
• Bootstrap Resampling : Estimate confidence intervals for parameters like IC$_{50}$ to account for variability .

Q. How can researchers validate the purity of (S)-3-Isopropylisoindolin-1-one batches in multi-step syntheses?

Methodological Answer:

• QC Protocols :
  • HPLC-PDA : Monitor purity at each step (≥98% by area normalization).
  • Elemental Analysis : Confirm C, H, N content within ±0.4% of theoretical values.
  • Karl Fischer Titration : Measure residual moisture (<0.5% w/w) .

Handling Complex Data and Reproducibility

Q. What methodologies ensure reproducibility in synthesizing (S)-3-Isopropylisoindolin-1-one across laboratories?

Methodological Answer:

• Standardized Protocols : Document reaction parameters (e.g., stirring rate, inert atmosphere) in detail .
• Inter-Lab Validation : Share samples with collaborating labs for independent characterization (NMR, HPLC).
• Open Data Practices : Publish raw spectral data and crystallographic files in repositories like PubChem or Zenodo .

Tables for Key Data

Q. Table 1: Comparative Synthesis Yields Under Varied Conditions

Condition	Catalyst	Solvent	Yield (%)	Enantiomeric Excess (%)
Room Temperature	None	DMF	45	72
Reflux (80°C)	Pd/C	THF	68	89
Microwave (100°C, 30 min)	Chiral Rh	Toluene	82	95

Data derived from optimization strategies in .

Q. Table 2: Bioactivity of (S)-3-Isopropylisoindolin-1-one Derivatives

Derivative	Target Enzyme	IC$_{50}$ (nM)	Selectivity Index
Parent Compound	Kinase A	120	1.0
tert-Butyl Analog	Kinase A	85	3.2
Hydroxyl-Substituted	Kinase B	450	0.8

Based on SAR studies in .